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Nitrophenyl)methoxy]benzaldehyd

e

Cat. No.: B12481909

Get Quote

Executive Summary & Core Directive
3-[(2-Nitrophenyl)methoxy]benzaldehyde (also known as 3-(2-nitrobenzyloxy)benzaldehyde)

is a specialized intermediate often utilized in the synthesis of pharmaceutical agents (e.g.,

tyrosine kinase inhibitors) and photolabile protecting groups. Its purity is critical, as the ortho-

nitrobenzyl moiety is sensitive to light and degradation.

This guide compares the Melting Point (MP) Determination against alternative purity assays

(HPLC, DSC) to establish a "Gold Standard" for quality control. While specific melting point

data for this exact ether is sparsely indexed in public chemical databases—unlike its parent

compounds—experimental protocols indicate it exists as a crystalline solid with a distinct

melting range that serves as a primary indicator of solvent occlusion or precursor

contamination.

Key Insight: For this compound, a sharp melting point range (≤ 2°C) is a more immediate

indicator of crystalline stability and dryness than HPLC, which may not detect residual high-

boiling solvents or inorganic salts from the alkylation reaction.
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Technical Specifications & Expected Properties
Based on the structural analysis of its parent scaffolds—3-hydroxybenzaldehyde (MP: 100–

103°C) and 2-nitrobenzyl bromide (MP: 46–48°C)—and analogous ethers like 3-

benzyloxybenzaldehyde (MP: 55–56°C), the target compound is expected to be a solid with a

melting point likely in the range of 60–85°C.

Property Specification for High Purity (>98%)

Appearance Pale yellow to off-white crystalline powder

Melting Point Range

Sharp, distinct range (e.g., ΔT ≤ 2°C).

Broadening indicates impurities (e.g., unreacted

phenol).

Solubility
Soluble in DCM, Ethyl Acetate, DMSO; Insoluble

in Water.

Stability

Photosensitive.[1] Protect from light.[2][3]

Degradation products (2-nitrosobenzaldehyde)

lower MP.
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Feature
Melting Point

(Capillary)

HPLC (UV

Detection)

DSC (Differential

Scanning

Calorimetry)

Primary Utility
Qualitative Purity &

Solvate Check

Quantitative Purity (%

Area)

Thermal Stability &

Polymorphism

Speed Fast (< 15 mins)
Slow (30-60 mins +

Prep)
Slow (30-60 mins)

Sensitivity
High for soluble

impurities & solvents

High for UV-active

impurities

Very High for thermal

events

Limitation
Subjective visual

endpoint

Misses inorganic

salts/solvents

Requires expensive

instrumentation

Verdict
Best for "Go/No-Go"

QC check

Best for final assay

value

Best for stability

profiling

Experimental Protocol: Validating the Melting Point
Objective: To determine the precise melting point range of 3-[(2-
Nitrophenyl)methoxy]benzaldehyde as a purity gate before downstream synthesis.

Reagents & Equipment[3][4][5]
Sample: Dry, recrystallized 3-[(2-Nitrophenyl)methoxy]benzaldehyde.

Apparatus: Automated Melting Point System (e.g., Mettler Toledo MP90) or Oil Bath with

calibrated thermometer.

Standard: Benzophenone (MP 48°C) or Vanillin (MP 81-83°C) for calibration.

Step-by-Step Methodology
Sample Preparation (Critical):

Dry the sample under vacuum (< 5 mbar) at 40°C for 4 hours to remove residual solvent

(e.g., ethanol/ethyl acetate from recrystallization).
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Note: Solvent inclusion can depress the MP by 5-10°C.

Grind a small amount (5-10 mg) into a fine powder using an agate mortar to ensure

uniform heat transfer.

Capillary Loading:

Fill a clean glass capillary to a height of 2-3 mm.

Compact the sample by tapping the capillary on a hard surface (packing density affects

heat transfer).

Determination:

Ramp Rate: Start at 10°C/min until 50°C, then reduce to 1°C/min.

Observation: Record two temperatures:

: First visible liquid droplet.

: Complete liquefaction (clear melt).

Acceptance Criteria:

Range (

): Must be

.

Value: Consistent with the established internal standard for the specific lot (typically

expected between 60-85°C for this ether class).

Synthesis & Purification Workflow (Logic Graph)
The following diagram illustrates the critical path for synthesizing and validating the compound,

highlighting where the Melting Point check acts as a "Gatekeeper."
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Figure 1: Purification workflow emphasizing the Melting Point check as the critical quality gate.

Data Interpretation & Troubleshooting
Observation Diagnosis Corrective Action

MP is 10-20°C lower than

expected

Significant impurities (e.g.,

unreacted 2-nitrobenzyl

alcohol) or wet sample.

Dry sample under high

vacuum; check HPLC.

MP Range is broad (> 3°C)

Inhomogeneous sample or

presence of isomers (e.g., 4-

isomer contamination).

Recrystallize from

Ethanol/Water (9:1).

Sample turns dark before

melting

Decomposition (thermal

instability).

Use a faster ramp rate (e.g.,

3°C/min) or check DSC for

decomposition onset.

Double Melting Point Polymorphism.
Confirm with DSC; anneal

sample at lower temp.

Scientific Rationale (Causality)
The depression of the melting point follows the cryoscopic constant principle, where impurities

disrupt the crystal lattice energy. For 3-[(2-Nitrophenyl)methoxy]benzaldehyde, the ortho-

nitro group introduces steric strain that may lead to lower lattice energy compared to para-

isomers, making the lattice more susceptible to disruption by solvents or precursors like 3-

hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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